molecular formula C22H28BrN3 B249037 1-[1-(3-Bromobenzyl)-4-piperidinyl]-4-phenylpiperazine

1-[1-(3-Bromobenzyl)-4-piperidinyl]-4-phenylpiperazine

Cat. No. B249037
M. Wt: 414.4 g/mol
InChI Key: AKSXTKYVCFPRDI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-[1-(3-Bromobenzyl)-4-piperidinyl]-4-phenylpiperazine, commonly known as BRL-15572, is a piperazine derivative that has been extensively studied for its potential therapeutic applications. BRL-15572 has been found to exhibit a wide range of biochemical and physiological effects, making it a promising candidate for the development of novel drugs.

Scientific Research Applications

BRL-15572 has been extensively studied for its potential therapeutic applications. It has been found to exhibit a wide range of pharmacological activities, including antidepressant, anxiolytic, and antipsychotic effects. BRL-15572 has also been shown to modulate the activity of several neurotransmitter systems, including serotonin, dopamine, and norepinephrine.

Mechanism of Action

The exact mechanism of action of BRL-15572 is still not fully understood, but it is believed to act as a selective antagonist of the serotonin 5-HT2A receptor. This receptor is involved in the regulation of several physiological functions, including mood, cognition, and perception. By blocking the activity of this receptor, BRL-15572 may modulate the activity of several neurotransmitter systems, leading to its pharmacological effects.
Biochemical and Physiological Effects:
BRL-15572 has been found to exhibit a wide range of biochemical and physiological effects. It has been shown to have antidepressant and anxiolytic effects in animal models, as well as antipsychotic effects in humans. BRL-15572 has also been found to modulate the activity of several neurotransmitter systems, including serotonin, dopamine, and norepinephrine.

Advantages and Limitations for Lab Experiments

One advantage of BRL-15572 is its selectivity for the serotonin 5-HT2A receptor, which makes it a useful tool for studying the role of this receptor in various physiological functions. However, one limitation of BRL-15572 is its relatively low potency, which may limit its usefulness in certain experiments.

Future Directions

There are several future directions for the study of BRL-15572. One area of interest is the development of more potent and selective analogs of BRL-15572, which may have improved therapeutic potential. Another area of interest is the study of the role of the serotonin 5-HT2A receptor in various physiological functions, which may lead to the development of novel therapies for a wide range of disorders. Finally, the study of the biochemical and physiological effects of BRL-15572 may lead to a better understanding of the mechanisms underlying its pharmacological effects.

Synthesis Methods

The synthesis of BRL-15572 involves the reaction of 1-(3-bromobenzyl)-4-piperidone with 4-phenylpiperazine in the presence of a reducing agent. This method has been described in detail in several research papers and has been found to be a reliable and efficient way to produce BRL-15572 in high yields.

properties

Product Name

1-[1-(3-Bromobenzyl)-4-piperidinyl]-4-phenylpiperazine

Molecular Formula

C22H28BrN3

Molecular Weight

414.4 g/mol

IUPAC Name

1-[1-[(3-bromophenyl)methyl]piperidin-4-yl]-4-phenylpiperazine

InChI

InChI=1S/C22H28BrN3/c23-20-6-4-5-19(17-20)18-24-11-9-22(10-12-24)26-15-13-25(14-16-26)21-7-2-1-3-8-21/h1-8,17,22H,9-16,18H2

InChI Key

AKSXTKYVCFPRDI-UHFFFAOYSA-N

SMILES

C1CN(CCC1N2CCN(CC2)C3=CC=CC=C3)CC4=CC(=CC=C4)Br

Canonical SMILES

C1CN(CCC1N2CCN(CC2)C3=CC=CC=C3)CC4=CC(=CC=C4)Br

Origin of Product

United States

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